ethyl 2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetate

• IUPAC Name: ethyl 2-(3-hydroxy-2-oxopyridin-1-yl)acetate
• InChI: InChI=1S/C9H11NO4/c1-2-14-8(12)6-10-5-3-4-7(11)9(10)13/h3-5,11H,2,6H2,1H3
• InChI Key: XSSKVHCYVBXLKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=CC=C(C1=O)O
• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• CAS No.: 95215-70-6

Description

Ethyl 2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetate is an organic compound belonging to the pyridine family It is characterized by a pyridinone ring structure with a hydroxy group at the 3-position and an ethyl ester group at the 2-position

Scientific Research Applications

Ethyl 2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Safety and Hazards

The compound is moisture sensitive and should be stored in a freezer under an inert atmosphere.

Future Directions

Currently, consumers are increasingly concerned about the potential adverse effects of synthetic dyes. This compound is a natural alternative to some synthetic dyes and has been approved as a food coloring agent in several countries.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetate typically involves the condensation of ethyl acetoacetate with 3-hydroxy-2-pyridone under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetate undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The ethyl ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products

Oxidation: Formation of 3-oxo-2-pyridone derivatives.

Reduction: Formation of 3-hydroxy-2-pyridone derivatives.

Substitution: Formation of various substituted pyridone derivatives.

Mechanism of Action

The mechanism of action of ethyl 2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetate involves its interaction with specific molecular targets and pathways. The hydroxy and carbonyl groups in the pyridinone ring can form hydrogen bonds and coordinate with metal ions, influencing enzyme activity and receptor binding. These interactions can modulate biological processes and lead to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

3-Hydroxy-2-pyridone: Lacks the ethyl ester group but shares the pyridinone core structure.

Ethyl 2-(3-oxo-2-pyridyl)acetate: Similar structure but with a ketone group instead of a hydroxy group.

2-Ethyl-3-hydroxy-4-pyridone: Similar structure with variations in the position of the ethyl and hydroxy groups.

Uniqueness

Ethyl 2-(3-hydroxy-2-oxopyridin-1(2H)-yl)acetate is unique due to the presence of both the hydroxy and ethyl ester groups, which confer distinct chemical reactivity and biological activity. This combination of functional groups allows for versatile applications in synthesis and potential therapeutic uses.

Synthesis routes and methods

Procedure details

2,3-Dihydroxypyridine (5 g) is suspended in ethylbromoacetate (20 ml) and the mixture heated in a sealed tube for 24 hours at 140° C. The tube is then cooled in solid CO2 and opened. The contents are subjected to rotary evaporation at 50° C. to yield a yellow solid. Recrystallisation of this solid from water yields 1-ethoxycarbonylmethyl-3-hydroxypyrid-2-one as white crystals (5.4 g), m.p. 141°-151° C.; νmax (nujol) 1645, 1720 cm-1 ; δ(d6DMSO), 1.0 (t, 3H), 4.0 (q, 2H), 4.55 (s, 2H), 5.95 (t, 1H), 6.6(d, 1H), 7.05 (d, 1H).